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Compound of Interest

Compound Name: iCRT 14

Cat. No.: B1674363 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of iCRT 14, a potent inhibitor of β-catenin-responsive transcription. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Chemical and Physical Properties of iCRT 14
A summary of the key quantitative data for iCRT 14 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 375.44 g/mol [1]

Formula C₂₁H₁₇N₃O₂S [1]

Purity ≥98% [1]

Solubility Soluble to 75 mM in DMSO [1]

Storage Temperature +4°C [1]

CAS Number 677331-12-3 [1]

Physical Form Solid powder

Appearance Yellow to orange

Storage Class Combustible Solids

Personal Protective Equipment (PPE) and Handling
Given that iCRT 14 is a potent small molecule inhibitor, and specific handling guidelines are not

readily available, a cautious approach based on handling similarly hazardous compounds is

mandatory. The following PPE and handling procedures are required:

Required Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes of

iCRT 14 solutions or airborne

powder particles.

Body Protection

A fully buttoned lab coat. A

disposable gown is

recommended when handling

larger quantities or during

procedures with a high risk of

splashing.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is required when

handling the solid form of iCRT

14 to prevent inhalation of the

powder.

iCRT 14 is a potent compound,

and inhalation of the powder

poses a significant health risk.

Handling Procedures
Working with Solid iCRT 14:

Designated Area: All weighing and handling of solid iCRT 14 must be conducted in a

designated area, such as a chemical fume hood or a ventilated balance enclosure, to control

airborne particles.

Dispensing: Use appropriate tools (e.g., spatulas) to handle the powder. Avoid creating dust.

Cleaning: After handling, decontaminate the work area with an appropriate solvent (e.g.,

70% ethanol) and dispose of all contaminated materials as hazardous waste.

Working with iCRT 14 in Solution (e.g., in DMSO):
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Solubilization: Prepare iCRT 14 solutions in a chemical fume hood.

Handling: Always wear double nitrile gloves and eye protection when handling solutions

containing iCRT 14. Be aware that DMSO can facilitate the absorption of chemicals through

the skin.

Spills: In case of a spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and

place it in a sealed container for disposal as hazardous waste. Decontaminate the spill area

thoroughly.

Experimental Workflow for Handling iCRT 14
The following diagram outlines the standard workflow for preparing and using iCRT 14 in a

laboratory setting, emphasizing the integration of safety measures at each step.
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Caption: Experimental Workflow for Safe Handling of iCRT 14.
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Disposal Plan
Proper disposal of iCRT 14 and all contaminated materials is critical to prevent environmental

contamination and ensure laboratory safety.

Waste Segregation and Collection
Solid Waste: All disposable items that have come into contact with iCRT 14 (e.g., gloves,

pipette tips, tubes, weighing paper) must be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of iCRT 14 (in DMSO or other solvents) must be

collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not

mix with other chemical waste streams unless permitted by your institution's environmental

health and safety (EHS) office.

Sharps: Needles, syringes, or other sharps contaminated with iCRT 14 must be disposed of

in a designated sharps container for chemical contamination.

Disposal Procedure
Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name ("iCRT 14"), the solvent used (e.g., "DMSO"), and the approximate concentration and

volume.

Storage: Store waste containers in a designated, secure area away from general lab traffic

until they are collected for disposal.

Consult EHS: Follow your institution's specific guidelines for the disposal of potent small

molecule inhibitors. Contact your Environmental Health and Safety (EHS) department for

pickup and disposal procedures. Do not pour any iCRT 14 waste down the drain.

Logical Relationship of Safety Procedures
The following diagram illustrates the hierarchical and interconnected nature of the safety

procedures for handling iCRT 14.
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Caption: Interrelationship of Safety Controls and Procedures for iCRT 14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674363#personal-protective-equipment-for-
handling-icrt-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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